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Compound of Interest

Compound Name: Rolicyprine

Cat. No.: B15566656

An extensive review of scientific literature and drug databases reveals a significant lack of
specific information regarding the precise mechanism of action for the antidepressant
compound Rolicyprine. While historical data confirms its classification and basic chemical
properties, detailed pharmacological studies elucidating its molecular targets and signaling
pathways are not publicly available. This guide summarizes the existing information and
clarifies common points of confusion with similarly named pharmaceuticals.

Rolicyprine: An Obscure Antidepressant

Rolicyprine, with the Chemical Abstracts Service (CAS) Registry Number 2829-19-8, is
chemically identified as 5-Oxo-N-(2-phenylcyclopropyl)-2-pyrrolidinecarboxamide.[1][2] It is
categorized as an antidepressant.[1] Despite this classification, the specific biological targets
and the downstream effects responsible for its antidepressant activity are not detailed in the
available scientific literature.

A monograph for Rolicyprine has been retired, indicating that it is no longer a subject of active
research or revision.[1] The limited publicly accessible data includes a toxicity study in rats,
which established an oral lethal dose (LD50) of 96+8 mg/kg.[1]

Table 1: Physicochemical Properties of Rolicyprine
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Property Value Source
CAS Registry Number 2829-19-8

Molecular Formula C14H16N202

Molecular Weight 244.29 g/mol

Therapeutic Category Antidepressant

Points of Confusion: Rolicylidine and Ropinirole

Searches for Rolicyprine often yield results for two other distinct drugs, Rolicylidine and
Ropinirole, due to the similarity in their names. It is crucial to differentiate between these
compounds, as their mechanisms of action are unrelated to what might be hypothesized for

Rolicyprine.

Rolicylidine (PCPy)

Rolicylidine is a dissociative anesthetic that is pharmacologically similar to phencyclidine
(PCP). Its primary mechanism of action is as an antagonist of the N-methyl-D-aspartate
(NMDA) receptor. Additionally, it acts as an inhibitor of the D(2) dopamine receptor. These
actions contribute to its hallucinogenic and sedative properties.

Ropinirole

Ropinirole is a non-ergoline dopamine agonist with a high affinity for the D2 and D3 dopamine
receptors. It is primarily used in the treatment of Parkinson's disease and restless legs
syndrome. The therapeutic effects of Ropinirole are believed to be derived from its ability to
stimulate dopamine D2 receptors within the brain's caudate-putamen system, which is involved
in regulating body movement. As a dopamine agonist, it acts on G-protein-coupled inhibitory
neurons, leading to the inhibition of adenylyl cyclase and calcium channels, while activating

potassium channels.

Table 2: Comparison of Rolicyprine, Rolicylidine, and Ropinirole
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Primary Mechanism of

Drug Therapeutic Class .
Action
Rolicyprine Antidepressant Not documented
NMDA receptor antagonist,
Rolicylidine Dissociative Anesthetic D(2) dopamine receptor
inhibitor
o ] ] Dopamine D2/D3 receptor
Ropinirole Antiparkinson Agent

agonist

Signaling Pathways and Experimental Data: A
Knowledge Gap

Due to the absence of specific data on the molecular targets of Rolicyprine, it is not possible
to construct a signaling pathway diagram or provide detailed experimental protocols related to
its mechanism of action. The creation of such visualizations and documentation would require
foundational research identifying the receptors, enzymes, or ion channels with which
Rolicyprine interacts, and the subsequent intracellular cascades it modulates. Unfortunately,
this information is not available in the reviewed sources.

The diagram below illustrates a hypothetical experimental workflow that would be necessary to
determine the mechanism of action of a novel antidepressant like Rolicyprine.
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A hypothetical workflow for elucidating the mechanism of action of an antidepressant.
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Conclusion

In conclusion, the mechanism of action of Rolicyprine remains undocumented in the public
domain. While it is classified as an antidepressant, the molecular basis for this activity has not
been described. The frequent confusion with Rolicylidine and Ropinirole highlights the
importance of precise chemical identifiers in pharmacological research. Further investigation,
following a rigorous experimental workflow, would be required to elucidate the pharmacological
profile of Rolicyprine. Without such data, a detailed technical guide on its core mechanism
cannot be provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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